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Compound of Interest

Compound Name: 5-Hydroxy-3-phenylbenzoic acid
CAS No.: 35489-88-4
Cat. No.: B1503092
Get Quote
. J

Executive Summary & Chemical Profile

Objective: To establish a standardized, self-validating protocol for the disposal of 5-Hydroxy-3-
phenylbenzoic acid. This directive mitigates risks associated with phenolic toxicity and acidic
reactivity while ensuring compliance with RCRA (Resource Conservation and Recovery Act)
and local EHS regulations.[1]

Chemical Identity:

Chemical Name: 5-Hydroxy-3-phenylbenzoic acid[1]

Chemical Class: Biphenyl derivative / Phenolic acid[1]

Functional Groups: Carboxylic acid (-COOH), Phenolic hydroxyl (-OH)[1]

Primary Hazards: Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335), Acute Toxicity
(Oral) (H302).[1][2]
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Operational Philosophy: Treat this compound as a Hazardous Organic Acid. Although specific
isomers may not be explicitly P-listed or U-listed under EPA RCRA regulations, the presence of
the phenolic moiety necessitates strict segregation from the municipal water supply to prevent
aguatic toxicity.

Hazard Characterization (The "Why")

Understanding the chemical behavior dictates the disposal path. This compound is amphipathic
(containing both hydrophilic acid groups and a hydrophobic phenyl ring), affecting its solubility
and reactivity.

Property Hazard Implication Operational Control

NEVER mix directly with
o Reacts exothermically with concentrated base waste (e.g.,
Acidity (pKa ~4.0) ] ) ]
strong bases.[1] Sodium Hydroxide) without

controlled neutralization.[1]

. . ) ) NO DRAIN DISPOSAL.
Potential aquatic toxin; skin

Phenolic Group Double-glove (Nitrile) during
permeator.[1] )
handling.[1]

Dust inhalation risk.[1][3][4][5]
Physical State Solid powder (likely).[1] [6] Use a fume hood for all

transfers.[1]

) ] Segregate from nitric acid,
o Incompatible with strong _
Reactivity o perchlorates, and peroxides to
oxidizers.[1] i )
prevent fire/explosion.

Disposal Decision Matrix

The following workflow illustrates the logical decision tree for disposing of 5-Hydroxy-3-
phenylbenzoic acid based on its physical state and mixture components.
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Figure 1: Decision matrix for segregating 5-Hydroxy-3-phenylbenzoic acid waste streams to
ensure chemical compatibility and regulatory compliance.

Detailed Operational Protocols
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Protocol A: Disposal of Pure Solid Waste

Use this for expired stock, contaminated weighing paper, or spill cleanup debris.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1]
Avoid metal containers due to potential acid corrosion over time.[1]

e Transfer:
o Perform all transfers inside a fume hood to capture dust.[1]
o Use an antistatic spatula to minimize dispersion.[1]
e Labeling:
o Apply a hazardous waste label immediately.[1]
o Chemical Name: Write out the full name. Do not use abbreviations or chemical formulas.
o Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

o Closure: Ensure the lid is screwed on tightly. Wipe the exterior with a damp paper towel
(dispose of the towel in the same container) to remove dust residue.

Protocol B: Disposal of Liquid Waste (Solutions)

Use this for HPLC effluent, mother liquors, or reaction mixtures.
» Segregation Check (The "Self-Validating" Step):
o Before pouring: Check the receiving container's log.

o STOP: If the container holds strong oxidizers (e.g., Nitric Acid waste) or strong bases (e.g.,
10M NaOH).

o GO: If the container holds compatible organic solvents (e.g., Methanol, Acetone, Acetic
Acid).

¢ pH Adjustment (Optional but Recommended):
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o If the waste is primarily aqueous and highly acidic (pH < 2), it is prudent to adjust the pH to
4-9 using a dilute bicarbonate solution before adding it to a general aqueous waste drum.
This prevents gas generation in the drum.

o Note: If the waste is >50% organic solvent, pH adjustment is usually unnecessary; dispose
of as organic solvent waste.

Stream Selection:
o Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.[1]

o Non-Halogenated Waste: If dissolved in Methanol, Ethanol, or Ethyl Acetate.

Emergency Procedures: Spills

Scenario: You drop a 5g bottle of solid 5-Hydroxy-3-phenylbenzoic acid on the floor.

Isolate: Alert nearby personnel. Mark the area.

PPE: Don safety goggles, a lab coat, and double nitrile gloves. If dust is visible in the air, use
an N95 respirator.

Containment:
o Do not dry sweep (creates dust).[1]

o Cover the spill with a wet paper towel or an inert absorbent (vermiculite) to dampen the
powder.

Cleanup:
o Scoop the damp material into a wide-mouth waste jar.[1]

o Wipe the surface with a mild soap/water solution or a dilute sodium bicarbonate solution
(to neutralize the acid residue).

o Dispose of all cleanup materials as solid hazardous waste (Protocol A).[1]
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Regulatory Compliance (RCRA)

While 5-Hydroxy-3-phenylbenzoic acid is not explicitly listed on the EPA's P-list or U-list, it
must be managed as hazardous waste based on characteristic hazards and prudent laboratory
practice.[1]

o Waste Code Assignment (Guidance):
o If the waste exhibits ignitability (due to solvent): DOO1.
o If the waste is corrosive (pH < 2): D002.[7]

o If no specific characteristic applies, label as "Non-RCRA Regulated Hazardous Waste"
(depending on state regulations, e.g., California requires specific "Toxic" labeling).[1]

e Generator Status: Ensure the mass of this waste is tracked in your laboratory's monthly
hazardous waste totals to maintain your generator status (VSQG, SQG, or LQG).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxy-3-phenylbenzoic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylsalicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-phenylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-phenylbenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA12049&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/sial/36333?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC371770050&productDescription=3-BIPHENYLCARBOXYLIC+ACI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12049~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2007:58:20~~1-Azaxanthone~~
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.benchchem.com/product/b1503092/docs#proper-disposal-procedures-5-hydroxy-3-phenylbenzoic-acid-1
https://www.benchchem.com/product/b1503092/docs#proper-disposal-procedures-5-hydroxy-3-phenylbenzoic-acid-1
https://www.benchchem.com/product/b1503092/docs#proper-disposal-procedures-5-hydroxy-3-phenylbenzoic-acid-1
https://www.benchchem.com/product/b1503092/docs#proper-disposal-procedures-5-hydroxy-3-phenylbenzoic-acid-1
https://www.benchchem.com/product/b1503092?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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